Cas no 2172217-45-5 (1-(2,5-dimethylphenyl)-N-ethyl-1H-pyrazole-5-sulfonamide)

• Product Name: 1-(2,5-dimethylphenyl)-N-ethyl-1H-pyrazole-5-sulfonamide
• CAS No: 2172217-45-5
• MF: C₁₃H₁₇N₃O₂S
• MW: 279.357981443405
• CID: 6082570
• PubChem ID: 165607688
• Update Time: 2025-05-20

1-(2,5-dimethylphenyl)-N-ethyl-1H-pyrazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(2,5-dimethylphenyl)-N-ethyl-1H-pyrazole-5-sulfonamide
• EN300-1591199
• 2172217-45-5

• Inchi： 1S/C13H17N3O2S/c1-4-15-19(17,18)13-7-8-14-16(13)12-9-10(2)5-6-11(12)3/h5-9,15H,4H2,1-3H3
• InChI Key： TWFKBWMAAYWIRQ-UHFFFAOYSA-N
• SMILES： S(C1=CC=NN1C1C=C(C)C=CC=1C)(NCC)(=O)=O

Computed Properties

• Exact Mass: 279.10414797g/mol
• Monoisotopic Mass: 279.10414797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 72.4Ų

Additional information on 1-(2,5-dimethylphenyl)-N-ethyl-1H-pyrazole-5-sulfonamide

1-(2,5-Dimethylphenyl)-N-Ethyl-1H-Pyrazole-5-Sulfonamide: A Comprehensive Overview

The compound 1-(2,5-dimethylphenyl)-N-ethyl-1H-pyrazole-5-sulfonamide (CAS No. 2172217-45-5) is a sophisticated organic molecule with significant potential in various fields of chemistry and material science. This compound belongs to the class of sulfonamides, which are widely recognized for their versatility in biological and chemical applications. The structure of this molecule is characterized by a pyrazole ring, a sulfonamide group, and a substituted phenyl moiety, making it a unique entity with distinct chemical properties.

The pyrazole ring in this compound is a five-membered aromatic heterocycle containing two nitrogen atoms. This structural feature contributes to the molecule's stability and reactivity. The sulfonamide group, attached to the pyrazole ring at the 5-position, introduces additional functionality, such as hydrogen bonding capability and potential for bioavailability. The substituted phenyl group (specifically 2,5-dimethylphenyl) adds bulk and hydrophobicity to the molecule, influencing its solubility and partition coefficient.

Recent studies have highlighted the importance of sulfonamides in drug discovery due to their ability to modulate enzyme activity and receptor binding. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that sulfonamides can act as inhibitors of kinase enzymes, which are critical targets in cancer therapy. The pyrazole moiety has also been shown to enhance the pharmacokinetic properties of molecules, making them more suitable for oral administration.

In terms of synthesis, 1-(2,5-dimethylphenyl)-N-ethyl-1H-pyrazole-5-sulfonamide can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The synthesis begins with the preparation of the pyrazole ring using condensation reactions between carbonyl compounds and ammonia derivatives. Subsequent steps involve the introduction of the sulfonamide group via nucleophilic attack on an appropriate sulfonyl chloride derivative. Finally, the phenyl substituent is introduced through Friedel-Crafts alkylation or similar methods.

The applications of this compound are diverse and span across several domains. In agriculture, sulfonamides are used as herbicides due to their ability to inhibit specific enzymatic pathways in plants. In the pharmaceutical industry, compounds like 1-(2,5-dimethylphenyl)-N-ethyl-1H-pyrazole-5-sulfonamide are being explored for their potential as anti-inflammatory agents or antiviral drugs. Additionally, in materials science, such molecules can serve as precursors for advanced materials with tailored electronic properties.

From an environmental perspective, understanding the degradation pathways of sulfonamides is crucial for assessing their impact on ecosystems. Recent research has shown that these compounds can undergo microbial degradation under anaerobic conditions, reducing their persistence in the environment. However, further studies are required to fully characterize their environmental fate and toxicity.

In conclusion, 1-(2,5-dimethylphenyl)-N-ethyl-1H-pyrazole-5-sulfonamide (CAS No. 2172217-45-5) represents a promising compound with multifaceted applications across various scientific disciplines. Its unique structure endows it with desirable chemical properties that make it a valuable tool in drug discovery and material synthesis. As research continues to uncover its full potential, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.